Cas no 2228677-96-9 (2-1-(2,5-difluoro-4-methylphenyl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(2,5-difluoro-4-methylphenyl)cyclopropylpropan-2-amine
• CAS No: 2228677-96-9
• MF: C₁₃H₁₇F₂N
• MW: 225.277590513229
• CID: 6029875
• PubChem ID: 165849840
• Update Time: 2025-06-10

2-1-(2,5-difluoro-4-methylphenyl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,5-difluoro-4-methylphenyl)cyclopropylpropan-2-amine
• EN300-1762813
• 2-[1-(2,5-difluoro-4-methylphenyl)cyclopropyl]propan-2-amine
• 2228677-96-9

• Inchi： 1S/C13H17F2N/c1-8-6-11(15)9(7-10(8)14)13(4-5-13)12(2,3)16/h6-7H,4-5,16H2,1-3H3
• InChI Key： SRUAMGAWNDWHLB-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1C1(C(C)(C)N)CC1)F

Computed Properties

• Exact Mass: 225.13290587g/mol
• Monoisotopic Mass: 225.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(2,5-difluoro-4-methylphenyl)cyclopropylpropan-2-amine

Chemical Compound CAS No. 2228677-96-9: 2-(1-(2,5-Difluoro-4-methylphenyl)cyclopropyl)propan-2-amine

The chemical compound with CAS No. 2228677-96-9, commonly referred to as 2-(1-(2,5-difluoro-4-methylphenyl)cyclopropyl)propan-2-amine, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropyl group attached to a propanamine backbone and a substituted phenyl ring. The presence of fluorine atoms at the 2 and 5 positions of the phenyl ring, along with a methyl group at the 4 position, contributes to its distinct chemical properties.

Recent studies have highlighted the importance of cyclopropylpropanamines in drug design due to their ability to modulate various biological targets. The cyclopropyl group is known for its strained ring structure, which can enhance the molecule's stability and bioavailability. Additionally, the fluorine atoms in the phenyl ring are crucial for optimizing the compound's lipophilicity and electronic properties, making it a promising candidate for therapeutic applications.

The synthesis of 2-(1-(2,5-difluoro-4-methylphenyl)cyclopropyl)propan-2-amine involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. This is followed by cyclization reactions to form the cyclopropyl ring and subsequent amine functionalization. Researchers have explored various synthetic pathways to improve the efficiency and scalability of this process, leveraging modern catalytic methods and green chemistry principles.

In terms of applications, this compound has shown potential in the field of neuropharmacology, where it exhibits activity against key targets such as monoamine reuptake transporters. Its ability to interact with these targets makes it a valuable tool for studying neurological disorders like depression and anxiety. Furthermore, recent advancements in computational chemistry have enabled researchers to predict its binding affinities and pharmacokinetic profiles with greater accuracy, facilitating its transition from laboratory research to preclinical studies.

The structural versatility of cyclopropylpropanamines also extends to materials science, where they are being investigated for their potential as building blocks in advanced materials. Their unique electronic properties make them suitable candidates for applications in organic electronics and sensors. Collaborative efforts between chemists and material scientists have led to innovative approaches for integrating these compounds into functional materials with tailored properties.

From an environmental perspective, understanding the ecological impact of cyclopropylpropanamines is crucial for ensuring sustainable practices in their production and use. Recent research has focused on evaluating their biodegradability and toxicity profiles under various conditions. These studies aim to provide insights into minimizing their environmental footprint while maximizing their benefits across different industries.

In conclusion, CAS No. 2228677-96-9, or 2-(1-(2,5-difluoro-4-methylphenyl)cyclopropyl)propan-2-amine, represents a versatile compound with wide-ranging applications in chemistry, pharmacology, and materials science. Its unique structure and functional groups make it an intriguing subject for both fundamental research and applied development. As advancements in synthetic methods and computational modeling continue to unfold, this compound is poised to play an increasingly important role in shaping future innovations across multiple disciplines.